Cas no 40642-42-0 ((Z)-5-Tetradecenol)

• Product Name: (Z)-5-Tetradecenol
• CAS No: 40642-42-0
• MF: C₁₄H₂₈O
• MW: 212.371524810791
• CID: 324413
• PubChem ID: 6427104
• Update Time: 2025-06-15

(Z)-5-Tetradecenol Chemical and Physical Properties

Names and Identifiers

• 5-Tetradecen-1-ol, (5Z)-
• (Z)-5-Tetradecenol
• (9Z)-9-Tetradecene-14-ol
• tetradec-5-en-1-ol
• (Z)-5-tetradecen-1-ol
• 5-Tetradecen-1-ol,(5Z)
• 5-Tetradecen-1-ol,(E)
• tetradec-5c-en-1-ol
• tetradecenol
• cis-5-Tetradecen-1-ol
• LMFA05000182
• 5-tetradecenol, Z
• 40642-42-0
• SCHEMBL1301431
• (Z)-tetradec-5-en-1-ol
• 5-Tetradecen-1-ol, (Z)-
• CS-0162000
• BS-46589
• 5Z-Tetradecen-1-ol
• E75446
• (5Z)-5-Tetradecen-1-ol
• (5Z)-5-Tetradecen-1-ol, AldrichCPR
• DTXSID10961037
• AKOS030240659
• GLXC-01582
• (5Z)-5-Tetradecen-1-ol; cis-5-Tetradecen-1-ol

• Inchi： 1S/C14H28O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15/h9-10,15H,2-8,11-14H2,1H3/b10-9-
• InChI Key： ZYTGEAXLNDKCTI-KTKRTIGZSA-N
• SMILES： OCCCC/C=C\CCCCCCCC

Computed Properties

• Exact Mass: 212.21400
• Monoisotopic Mass: 212.214015512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 11
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 4.45580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Long-chain fatty alcohols

Additional information on (Z)-5-Tetradecenol

Introduction to (Z)-5-Tetradecenol (CAS No. 40642-42-0)

(Z)-5-Tetradecenol, with the chemical formula C₁₄H₂₈O, is a naturally occurring unsaturated alcohol belonging to the tetradecene family. Its CAS number, 40642-42-0, uniquely identifies it in the chemical registry. This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and functional properties.

The molecular structure of (Z)-5-Tetradecenol features a double bond at the fifth carbon atom, making it a trans-isomer (indicated by the (Z) configuration). This geometric arrangement influences its interactions with biological molecules, making it a valuable candidate for studying lipid signaling pathways and membrane dynamics. Recent studies have highlighted its potential role in modulating cellular processes, particularly in plant and microbial systems.

One of the most intriguing aspects of (Z)-5-Tetradecenol is its presence in various natural oils and fatty acid compositions. For instance, it has been identified in certain species of marine algae and terrestrial plants, where it contributes to their overall lipid profile. The compound's ability to influence membrane fluidity and permeability has led researchers to explore its applications in drug delivery systems and cosmetics.

Recent advancements in synthetic chemistry have enabled the efficient production of (Z)-5-Tetradecenol on an industrial scale. This development has opened new avenues for its use in pharmaceutical formulations, particularly in the synthesis of prodrugs and bioactive lipids. The compound's stability under various conditions makes it an attractive candidate for formulations requiring long shelf life and stability.

In the realm of chemical biology, (Z)-5-Tetradecenol has been studied for its potential role as a signaling molecule in plants. Research indicates that it may participate in stress response pathways, helping plants adapt to environmental challenges such as drought and pathogen attacks. The compound's interaction with plant hormones like jasmonic acid and abscisic acid suggests a complex regulatory network involving multiple signaling pathways.

The pharmacological properties of (Z)-5-Tetradecenol have also been explored in preclinical studies. Its ability to modulate enzyme activity and receptor binding has led to investigations into its potential therapeutic applications. For example, studies have shown that it may interact with nuclear receptors involved in lipid metabolism, offering insights into potential treatments for metabolic disorders.

The synthesis of derivatives of (Z)-5-Tetradecenol has been a focus of many research groups. By modifying its structure, scientists aim to enhance its bioavailability and target specific biological processes. One notable derivative is (Z)-5-tetradecenoic acid, which has shown promising results in anti-inflammatory assays. These derivatives not only expand the chemical space for exploration but also provide new leads for drug discovery.

The environmental impact of (Z)-5-Tetradecenol is another area of interest. Studies have examined its degradation pathways and ecological effects in aquatic systems. The compound's biodegradability suggests that it can be safely used in industrial applications without significant environmental harm. However, further research is needed to fully understand its long-term effects on ecosystems.

The role of (Z)-5-Tetradecenol in microbial metabolism has also been investigated. Certain bacteria and fungi are capable of metabolizing unsaturated alcohols like this one, incorporating them into their cellular membranes or using them as energy sources. Understanding these metabolic pathways could lead to novel biotechnological applications, such as enhancing microbial production of biofuels or biodegradable polymers.

The industrial applications of (Z)-5-Tetradecenol extend beyond pharmaceuticals and cosmetics. Its use as an intermediate in the production of specialty chemicals has been explored, particularly in the synthesis of fragrances and flavoring agents. The compound's unique scent profile makes it a valuable component in perfumery, where subtle differences in molecular structure can significantly alter the olfactory experience.

In conclusion, (Z)-5-Tetradecenol (CAS No. 40642-42-0) is a multifaceted compound with diverse applications across multiple scientific disciplines. Its unique structural properties make it a valuable tool for studying biological processes, while its synthetic versatility opens new possibilities for drug development and industrial applications. As research continues to uncover new aspects of this compound's behavior and function, its importance is likely to grow even further.